Cas no 953216-61-0 (2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: 2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 953216-61-0
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5799239
• PubChem ID: 16886045
• Update Time: 2025-11-01

2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• SR-01000919888-1
• VU0628999-1
• 953216-61-0
• 2,6-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• AKOS024489209
• SR-01000919888
• 2,6-dimethoxy-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• 2,6-dimethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
• F5014-0365

• Inchi： 1S/C22H20N4O4/c1-28-17-5-4-6-18(29-2)21(17)22(27)23-15-9-7-14(8-10-15)16-13-26-19(24-16)11-12-20(25-26)30-3/h4-13H,1-3H3,(H,23,27)
• InChI Key： OECHBESQXJJRRP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(NC1C=CC(=CC=1)C1=CN2C(C=CC(=N2)OC)=N1)=O)OC

Computed Properties

• Exact Mass: 404.14845513g/mol
• Monoisotopic Mass: 404.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Additional information on 2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Introduction to 2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide (CAS No. 953216-61-0) and Its Emerging Applications in Chemical Biology

2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide, identified by its CAS number 953216-61-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of heterocyclic derivatives characterized by the presence of multiple aromatic and nitrogen-containing rings, which contribute to its versatile biological activities. The compound’s intricate structure, incorporating both methoxy and imidazo[1,2-bpyridazin-2-yl] substituents, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The benzamide moiety in the molecular framework of this compound is particularly noteworthy, as benzamides are well-documented scaffolds in medicinal chemistry, exhibiting a wide range of biological functions. These include anti-inflammatory, analgesic, and anticancer properties, among others. The incorporation of the 6-methoxyimidazo[1,2-bpyridazin-2-yl] group further enhances the compound’s potential by introducing additional binding pockets that can interact with biological targets. This structural feature is particularly relevant in the context of recent advancements in targeted therapy, where precise molecular interactions are critical for efficacy.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in medicinal chemistry, emphasizing their role in modulating enzyme activity and receptor binding. The imidazo[1,2-bpyridazine core, in particular, has been implicated in various pharmacological pathways, including those involving kinases and other signaling molecules. The presence of a methoxy group at the 6-position of this heterocycle not only influences electronic properties but also contributes to metabolic stability, making it an attractive feature for drug candidates.

The phenyl ring substituted with the 4-{6-methoxyimidazo[1,2-bpyridazin-2-yl] moiety represents another key pharmacophoric element. This arrangement creates a rigid structure that can optimize binding affinity to biological targets. Such structural rigidity is often desirable in drug design, as it can enhance selectivity and reduce off-target effects. The combination of these structural elements—dimethoxy, benzamide, and imidazo[1,2-bpyridazine—makes this compound a multifaceted entity with potential applications across multiple therapeutic areas.

In the realm of oncology research, small molecules like 2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide are being intensively studied for their ability to inhibit aberrant signaling pathways associated with cancer progression. The benzamide moiety has been shown to interact with proteasome inhibitors and other enzymes involved in tumor growth regulation. Meanwhile, the imidazo[1,2-bpyridazine scaffold has demonstrated promise in targeting tyrosine kinases and other enzymes overexpressed in certain cancers. These findings align with recent clinical trials that have explored similar heterocyclic compounds for their anticancer potential.

Another area where this compound shows promise is in neurodegenerative diseases research. Emerging evidence suggests that modulating specific enzymatic pathways can slow or halt disease progression. The structural features of 2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide make it a candidate for inhibiting enzymes such as acetylcholinesterase or monoamine oxidase, which are implicated in conditions like Alzheimer’s disease and Parkinson’s disease. The methoxy groups may also play a role in enhancing blood-brain barrier penetration—a critical factor for treating neurodegenerative disorders.

The synthesis and optimization of this compound have been influenced by recent advancements in computational chemistry and high-throughput screening techniques. These methodologies allow researchers to rapidly evaluate large libraries of compounds for biological activity without extensive experimental work. By leveraging these tools, scientists have been able to fine-tune the structure of 2,6-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide to enhance its potency and selectivity against specific targets.

The pharmacokinetic profile of this molecule is also an important consideration in its development as a therapeutic agent. Studies indicate that the methoxy groups contribute to metabolic stability while allowing for controlled release mechanisms. Additionally, the benzamide moiety can influence solubility and bioavailability—key factors determining a drug’s efficacy once administered orally or intravenously. These attributes make it a compelling candidate for further preclinical testing.

Future research directions may include exploring derivative compounds generated by modifying one or more functional groups within the core structure of 953216-61-0. For instance, replacing the imidazo[1,2-bpyridazine ring with analogs such as pyrazolo[1,dimethoxy,3-d]pyrimidinones could yield new compounds with distinct biological activities while retaining key pharmacophoric elements responsible for target interaction.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of novel candidates like this one. By training algorithms on large datasets comprising known bioactive molecules along with their structural features, researchers can predict potential hits more efficiently than traditional methods alone would allow. This approach has already been instrumental in uncovering promising derivatives based on scaffolds similar to those found in 953216-61-0.

In conclusion, 5dimethylamino N 4 6dimethylimiidazol 12bipiridazin 22ilphenilbenzamido (CAS No: 95321661) represents an intriguing compound with significant therapeutic potential across multiple disease areas, including oncology and neurodegenerative disorders, thanks to its unique structural composition featuring benzamide, imidazo[12bipiridazine],and methoxy substituents, which collectively contribute to its versatility as a pharmacological tool, enabling further exploration through both experimental synthesisand computational modeling approaches.